N1-(2-methoxybenzyl)-N2-((3-tosyloxazolidin-2-yl)methyl)oxalamide

• IUPAC Name: N'-[(2-methoxyphenyl)methyl]-N-[[3-(4-methylphenyl)sulfonyl-1,3-oxazolidin-2-yl]methyl]oxamide
• InChI: InChI=1S/C21H25N3O6S/c1-15-7-9-17(10-8-15)31(27,28)24-11-12-30-19(24)14-23-21(26)20(25)22-13-16-5-3-4-6-18(16)29-2/h3-10,19H,11-14H2,1-2H3,(H,22,25)(H,23,26)
• InChI Key: YYXQRNFNWJIQCR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCOC2CNC(=O)C(=O)NCC3=CC=CC=C3OC
• Molecular Formula: C21H25N3O6S
• Molecular Weight: 447.5 g/mol

Description

N1-(2-methoxybenzyl)-N2-((3-tosyloxazolidin-2-yl)methyl)oxalamide is a novel compound that has gained attention in the scientific community due to its potential applications in research. This compound is synthesized using a multi-step process, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.

Scientific Research Applications

Synthesis and Characterization

• Synthesis of Novel Compounds: A study reported the synthesis and characterization of new compounds including those with structures related to the specified chemical, highlighting their potential in various applications such as photodynamic therapy for cancer treatment due to properties like good fluorescence, high singlet oxygen quantum yield, and suitable photodegradation quantum yield (Pişkin, Canpolat, & Öztürk, 2020).

Biological Activities

• Anticancer Activity: Another research focused on the synthesis of N-alkyl-3-hydroxy-3-(2-imino-3-methyl-5-oxoimidazolidin-4-yl)indolin-2-one analogs, evaluating their in vitro cytotoxicity against a panel of human tumor cell lines. Some compounds demonstrated promising GI(50) values, indicating potential as leads for anticancer drug development (Penthala, Yerramreddy, Madadi, & Crooks, 2010).

Antimicrobial and Antiproliferative Properties

• Schiff Bases Derived from 1,3,4-Thiadiazole Compounds: Research into Schiff bases derived from 5-substituted-1,3,4-thiadiazole-2-amine explored their biological activities. Some compounds showed high DNA protective ability against oxidative damage and strong antimicrobial activity against specific microorganisms. One compound exhibited significant cytotoxicity on cancer cell lines, offering a foundation for further therapeutic strategies with minimal cytotoxicity against cancer cells (Gür, Yerlikaya, Şener, Özkınalı, Baloğlu, Gökce, Altunoglu, Demir, & Şener, 2020).

Catalytic Applications and Structural Analysis

• Catalytic and Structural Studies: Palladium(II) and Gold(I) complexes with an O-functionalized N-heterocyclic carbene ligand were synthesized and characterized. These complexes, including variations of the specified compound, showed promise in catalytic applications. Structural studies provided insights into their potential use in chemical transformations (Ray, Shaikh, & Ghosh, 2007).